Tigecycline Pentacyclic Analog, Technical Grade
Tigecycline Pentacyclic Analog, Technical Grade
Brand Name:
Vulcanchem
CAS No.:
1268494-40-1
VCID:
VC0125004
InChI:
InChI=1S/C27H32N4O9/c1-24(2,3)29-9-15(32)30-12-8-13(31(4)5)11-6-10-7-14-26(39)20(35)17(22(28)37)21(36)27(14,40)25(10,23(26)38)19(34)16(11)18(12)33/h8,10,14,29,33,36,39-40H,6-7,9H2,1-5H3,(H2,28,37)(H,30,32)/t10-,14+,25+,26+,27-/m0/s1
SMILES:
CC(C)(C)NCC(=O)NC1=C(C2=C(CC3CC4C5(C3(C2=O)C(=O)C4(C(=O)C(=C5O)C(=O)N)O)O)C(=C1)N(C)C)O
Molecular Formula:
C27H32N4O9
Molecular Weight:
556.572
Tigecycline Pentacyclic Analog, Technical Grade
CAS No.: 1268494-40-1
Cat. No.: VC0125004
Molecular Formula: C27H32N4O9
Molecular Weight: 556.572
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1268494-40-1 |
|---|---|
| Molecular Formula | C27H32N4O9 |
| Molecular Weight | 556.572 |
| Standard InChI | InChI=1S/C27H32N4O9/c1-24(2,3)29-9-15(32)30-12-8-13(31(4)5)11-6-10-7-14-26(39)20(35)17(22(28)37)21(36)27(14,40)25(10,23(26)38)19(34)16(11)18(12)33/h8,10,14,29,33,36,39-40H,6-7,9H2,1-5H3,(H2,28,37)(H,30,32)/t10-,14+,25+,26+,27-/m0/s1 |
| Standard InChI Key | FBVQSWIWHMQLGD-IMIHRQKRSA-N |
| SMILES | CC(C)(C)NCC(=O)NC1=C(C2=C(CC3CC4C5(C3(C2=O)C(=O)C4(C(=O)C(=C5O)C(=O)N)O)O)C(=C1)N(C)C)O |
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